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Compound of Interest

Compound Name: 4-Hydroxy Triamterene

CAS No.: 1226-52-4

Cat. No.: B019464 Get Quote

Executive Summary & Chemical Context
4-Hydroxy Triamterene (4-OH-TA) is the pharmacologically active phase I metabolite of the

potassium-sparing diuretic Triamterene. In drug development and pharmacokinetic (PK)

studies, this compound is frequently handled as a reference standard or generated in vitro/in

vivo.

Critical Operational Directive: While 4-Hydroxy Triamterene is not explicitly listed on the EPA’s

P-list or U-list (RCRA), it retains the bioactive core of the pteridine ring system. It poses

environmental risks regarding bioaccumulation and aquatic toxicity. Under no circumstances

should this compound be discharged into municipal sewage systems.

This guide outlines the "Cradle-to-Grave" management for 4-OH-TA, prioritizing High-

Temperature Incineration (HTI) as the only acceptable disposal method to ensure complete

destruction of the pteridine scaffold.

Hazard Identification & Risk Profile
Before disposal, the waste generator must understand the specific hazards to select

appropriate packaging.
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Parameter Specification Operational Implication

CAS Number 1226-52-4
Use for waste manifesting and

inventory tracking.

Physical State
Solid (Yellow crystalline

powder)

High dust potential; requires

respiratory protection during

transfer.

GHS Classification
Acute Tox. 4 (Oral); Skin/Eye

Irrit. 2

WARNING.[1] Harmful if

swallowed.[1] Causes serious

eye irritation.[1]

Solubility
Low (Water); Soluble in

DMSO/Acid

Precipitates easily in aqueous

waste lines, causing clogging

and contamination.

Environmental Bioactive Pteridine Derivative
Potential for aquatic toxicity;

strictly "No Drain Disposal."

Key Mechanistic Insight: The low solubility of the sulfate conjugate and the free base form of 4-

OH-TA contributes to renal crystallization (kidney stones) in vivo. In a laboratory waste line, this

same property creates persistent residues that are difficult to flush, necessitating solvent-based

cleaning and solid waste segregation.

Decision Matrix: Disposal Workflows
The following diagram illustrates the logical flow for categorizing and disposing of 4-Hydroxy
Triamterene waste streams.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAB20044&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB20044&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB20044&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b019464?utm_src=pdf-body
https://www.benchchem.com/product/b019464?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b019464?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol Legend

Waste Generation: 4-OH-Triamterene

Determine Waste Matrix

Pure Substance / Bulk Powder
(Expired Standards, Spills)

Solid

Liquid Waste
(HPLC Effluent, Stock Solutions)

Liquid

Trace Contamination
(Gloves, Wipes, Weigh Boats)

Debris

Container: HDPE Wide-Mouth
Label: 'Non-RCRA Regulated Pharm Waste'

Segregate: Organic Solvent Waste
(Do not mix with bleach/oxidizers)

Container: Yellow/White Chem Bin
(Trace Incineration)

FINAL DISPOSAL:
High-Temperature Incineration

(>1000°C)

Red: High Concentration Hazard Green: Solvent Stream

Click to download full resolution via product page

Figure 1: Decision tree for segregating 4-Hydroxy Triamterene waste streams to ensure

compliance with incineration protocols.

Detailed Disposal Protocols
A. Solid Waste (Pure Substance & Spills)
Scenario: Expired reference standards or powder spills.
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Containment: Transfer the solid material into a rigid, leak-proof High-Density Polyethylene

(HDPE) container. Glass is acceptable but less preferred due to breakage risk.

Labeling: Label as "Non-RCRA Regulated Pharmaceutical Waste - For Incineration Only."

Note: Although not a federal RCRA hazardous waste (unless mixed with listed solvents),

labeling it clearly prevents it from ending up in a municipal landfill.

Storage: Store in a Satellite Accumulation Area (SAA) until pickup. Keep the container closed

at all times except when adding waste.

B. Liquid Waste (HPLC & Stock Solutions)
Scenario: Mobile phase effluent containing acetonitrile/methanol and 4-OH-TA.

Segregation: Collect in "Organic Solvent Waste" carboys.

Compatibility Check: Ensure the carboy material (typically HDPE or Teflon-lined) is

compatible with the mobile phase solvents.

No Drain Rule: Never pour HPLC effluent down the sink, even if the water content is high.

The 4-OH-TA molecule is stable and can persist in water treatment facilities.

C. Biological Matrices (DMPK Studies)
Scenario: Urine or plasma samples from animal studies dosed with Triamterene.

Classification: These are "Dual Waste" streams (Chemical + Biological).

Protocol: Dispose of these as Pathological/Incineration Waste. Autoclaving alone is

insufficient as it sterilizes the biology but does not destroy the chemical metabolite.

Action: Place in red biohazard bags destined for incineration, not landfilling.

Emergency Response: Spill Procedures
If 4-Hydroxy Triamterene powder is spilled in the laboratory:
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PPE Upgrade: Wear nitrile gloves (double gloving recommended), safety goggles, and a lab

coat. If the spill is >10g or creates dust, use an N95/P100 respirator.

Wet Method: Do not dry sweep. This generates dust aerosols. Cover the spill with a paper

towel dampened with water or a surfactant (e.g., 1% SDS).

Collection: Scoop the damp material and towels into a wide-mouth hazardous waste jar.

Decontamination: Wipe the surface with 70% Ethanol or Isopropanol to solubilize and

remove residual traces. Place these wipes in the solid waste jar.

Regulatory & Compliance Grounding
RCRA Status (USA): 4-Hydroxy Triamterene is not P-listed or U-listed. However, under the

EPA Management Standards for Hazardous Waste Pharmaceuticals (Subpart P), healthcare

and R&D facilities are strongly encouraged (and often required by state law) to manage all

non-creditable pharmaceutical waste via incineration [1, 2].

Sewering Ban: The EPA explicitly prohibits the sewering of hazardous waste

pharmaceuticals.[2] While 4-OH-TA might technically fall outside "hazardous" definitions in

some jurisdictions, the Precautionary Principle dictates it be treated as such to prevent

entering the watershed [3].

Global Harmonization: In the EU, this falls under EWC code 18 01 09 (medicines other than

those mentioned in 18 01 08). Incineration is the mandatory standard [4].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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